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Compound of Interest

Compound Name: Fmoc-Gly-Gly-OSU

Cat. No.: B12397044

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-(9-
fluorenylmethoxycarbonyl)-glycylglycine-N-hydroxysuccinimide ester (Fmoc-Gly-Gly-OSU).
Due to the limited availability of a specific Safety Data Sheet (SDS) for Fmoc-Gly-Gly-OSU,
this document incorporates safety data from the closely related and structurally similar
compound, Fmoc-Gly-OSU. This information is intended to provide a robust safety framework
for laboratory personnel.

Section 1: Compound Identification and Properties

Fmoc-Gly-Gly-OSU is a dipeptide derivative commonly utilized in the synthesis of peptide
linkers, particularly for Antibody-Drug Conjugates (ADCSs). Its chemical structure consists of a
di-glycine core, protected at the N-terminus by a fluorenylmethyloxycarbonyl (Fmoc) group and
activated at the C-terminus with an N-hydroxysuccinimide (OSU) ester. This activation
facilitates efficient coupling to primary amines.
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Property Data

Molecular Formula C23H21Ns307

Molecular Weight 451.43 g/mol
Appearance White to off-white solid

Store at 2-8°C in a dry, well-ventilated place.
Storage . .
Keep container tightly closed.

Section 2: Hazard Identification and Safety
Precautions

Based on data for the analogous compound Fmoc-Gly-OSU, Fmoc-Gly-Gly-OSU should be
handled with care, assuming similar hazard characteristics.

GHS Hazard Statements:

e H302: Harmful if swallowed.

e H317: May cause an allergic skin reaction.

e H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P273: Avoid release to the environment.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.
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e P501: Dispose of contents/container to an approved waste disposal plant.

Pictograms:
Hazard Class Category
Acute toxicity, Oral Category 4
Skin sensitization Category 1
Chronic aquatic toxicity Category 2

Section 3: Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of dust.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile rubber).
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. Keep the container tightly sealed to prevent moisture contamination.

Section 4: Experimental Protocols

Fmoc-Gly-Gly-OSU is a key reagent in solid-phase peptide synthesis (SPPS) for the
introduction of a Gly-Gly linker. The following is a general protocol for its use.
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Protocol: Coupling of Fmoc-Gly-Gly-OSU to a Resin-Bound Amine

e Resin Swelling: Swell the resin (e.g., Rink Amide resin) in a suitable solvent like
dimethylformamide (DMF) for 30-60 minutes.

e Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amine by
treating it with a 20% solution of piperidine in DMF for 5-10 minutes. Repeat this step.

e Washing: Wash the resin thoroughly with DMF to remove residual piperidine.

e Coupling:

[¢]

Dissolve Fmoc-Gly-Gly-OSU (1.5-3 equivalents relative to the resin loading) in DMF.

[e]

Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2-4 equivalents) to
the Fmoc-Gly-Gly-OSU solution.

[e]

Add the activated amino acid solution to the deprotected resin.

o

Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle
agitation.

» Monitoring: Monitor the reaction for completion using a qualitative test such as the Kaiser
test.

e Washing: Once the reaction is complete, wash the resin with DMF to remove any unreacted
reagents.

Section 5: Visualizations

Diagram 1: Safe Handling Workflow for Fmoc-Gly-Gly-OSU
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Caption: Workflow for the safe handling of Fmoc-Gly-Gly-OSU from receipt to disposal.

Diagram 2: Experimental Workflow for Peptide Coupling
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Caption: Experimental workflow for coupling Fmoc-Gly-Gly-OSU in solid-phase peptide

synthesis.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Fmoc-Gly-Gly-OSU]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397044+#safety-and-handling-precautions-for-fmoc-

gly-gly-osu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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